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Compound of Interest

Compound Name: Heveadride

Cat. No.: B12773145 Get Quote

Disclaimer: Heveadride is a compound with limited publicly available safety and toxicity data.

The following guidelines are based on general principles for handling chemical compounds of a

similar structural class (dianhydrides) and should be treated as a precautionary measure.

Researchers, scientists, and drug development professionals are advised to conduct a

thorough risk assessment before handling this compound and to consult with their institution's

environmental health and safety (EHS) department.

Introduction
Heveadride is a chemical compound with the molecular formula C₁₈H₂₀O₆.[1] As a

dianhydride, it has potential applications in polymer chemistry and other areas of materials

science and drug development.[2][3] Due to the lack of specific toxicological data, Heveadride
should be handled with the utmost care, assuming it may possess hazardous properties similar

to other reactive dianhydrides, which are known to be potential skin and respiratory sensitizers.

[4][5]

Chemical and Physical Properties
A summary of the known properties of Heveadride is provided in the table below.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 10 Tech Support

https://www.benchchem.com/product/b12773145?utm_src=pdf-interest
https://www.benchchem.com/product/b12773145?utm_src=pdf-body
https://www.benchchem.com/product/b12773145?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/11771911
https://dianhydrides.com/
https://dianhydrides.com/dianhydrides/why-dianhydrides/
https://www.benchchem.com/product/b12773145?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC6581108/
https://www.chemicalbook.com/article/pyromellitic-dianhydride-applications-and-toxicology.htm
https://www.benchchem.com/product/b12773145?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12773145?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

Molecular Formula C₁₈H₂₀O₆ PubChem[1]

Molecular Weight 332.35 g/mol PubChem[1]

IUPAC Name

(9S,10R)-10-ethyl-9-propyl-

6,14-

dioxatricyclo[10.3.0.0⁴,⁸]pentad

eca-1(12),4(8)-diene-

5,7,13,15-tetrone

PubChem[1]

Health and Safety Information
Potential Hazards:

Respiratory Sensitization: Similar to other dianhydrides, Heveadride may cause allergy or

asthma-like symptoms if inhaled.[4][5]

Skin Sensitization: May cause an allergic skin reaction upon contact.[6]

Eye Irritation: May cause serious eye irritation or damage.[6]

Reactivity: Dianhydrides can react with water and other nucleophiles. The reactivity of

Heveadride has not been fully characterized.

Precautionary Measures:

Engineering Controls: Work with Heveadride should be conducted in a well-ventilated

chemical fume hood to minimize inhalation exposure.[7][8]

Personal Protective Equipment (PPE):

Eye Protection: Chemical safety goggles or a face shield are mandatory.[7]

Hand Protection: Wear compatible chemical-resistant gloves.[7]

Skin and Body Protection: A lab coat or chemical-resistant apron should be worn.[7]
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Respiratory Protection: If there is a risk of generating dust or aerosols, a NIOSH-approved

respirator with an appropriate cartridge should be used.[9]

Protocols for Safe Handling and Use
General Handling Workflow:
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Caption: General workflow for handling Heveadride.
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Experimental Protocol: General Solution Preparation

Preparation:

Ensure the chemical fume hood is operational and the work area is clean and free of

incompatible materials.

Assemble all necessary glassware and equipment.

Don the appropriate personal protective equipment (PPE) as outlined in Section 3.

Weighing:

Tare a clean, dry weighing vessel on an analytical balance inside the fume hood.

Carefully transfer the desired amount of solid Heveadride to the weighing vessel, avoiding

the generation of dust.

Record the exact weight.

Dissolution:

Place a stir bar in the receiving flask.

Add the desired solvent to the flask.

Slowly add the weighed Heveadride to the solvent while stirring.

If necessary, gently heat the solution to aid dissolution, keeping in mind the thermal

stability of the compound.

Storage:

Store the prepared solution in a clearly labeled, sealed container.

The label should include the compound name, concentration, solvent, date of preparation,

and any relevant hazard warnings.

Store in a cool, dry, and well-ventilated area away from incompatible materials.
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Disposal Protocol
All waste containing Heveadride must be treated as hazardous waste.

Waste Disposal Workflow:

Waste Generation

Waste Collection

Final Disposal

Solid Waste

Labeled Hazardous Waste Container (Solid)

Liquid Waste

Labeled Hazardous Waste Container (Liquid)

Contaminated PPE

Arrange for Pickup by EHS

Click to download full resolution via product page

Caption: Workflow for the disposal of Heveadride waste.

Disposal Steps:

Segregation:

Solid Waste: Collect unused Heveadride, contaminated weighing paper, and other solid

materials in a designated, sealed, and clearly labeled hazardous waste container.

Liquid Waste: Collect solutions containing Heveadride in a separate, compatible, and

clearly labeled hazardous waste container. Do not mix with other waste streams unless

compatibility is confirmed.
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Contaminated PPE: Dispose of gloves, disposable lab coats, and other contaminated PPE

as solid hazardous waste.

Labeling:

All waste containers must be labeled with "Hazardous Waste," the full chemical name

"Heveadride," and any other components of the waste stream.

Storage:

Store waste containers in a designated satellite accumulation area until they are collected

by the institution's environmental health and safety (EHS) department.

Disposal:

Arrange for the disposal of the hazardous waste through your institution's EHS department

in accordance with local, state, and federal regulations.[10][11]

Emergency Procedures
Spill:

Evacuate the immediate area.

If the spill is small and you are trained to do so, contain the spill with an inert absorbent

material.

Wear appropriate PPE, including respiratory protection.

Carefully sweep or scoop up the spilled material and place it in a labeled hazardous waste

container.

Clean the spill area with a suitable solvent, and collect the cleaning materials as

hazardous waste.

For large spills, evacuate the area and contact your institution's emergency response

team.
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Fire:

Use a dry chemical, carbon dioxide, or foam extinguisher.[7]

Do not use water, as dianhydrides can react with it.

If the fire is large, evacuate the area and call the fire department.

Exposure:

Skin Contact: Immediately wash the affected area with soap and plenty of water for at

least 15 minutes. Remove contaminated clothing. Seek medical attention.

Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15

minutes, lifting the upper and lower eyelids occasionally. Seek immediate medical

attention.

Inhalation: Move the person to fresh air. If breathing is difficult, administer oxygen. Seek

immediate medical attention.

Ingestion: Do not induce vomiting. Rinse the mouth with water. Seek immediate medical

attention.

Biological Activity and Signaling Pathways
Currently, there is no publicly available information on the specific biological activities or

signaling pathways associated with Heveadride. As a dianhydride, it has the potential to react

with biological nucleophiles, such as proteins, which could lead to immunogenic responses.[12]

Further research is required to elucidate its mechanism of action and biological effects.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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